Cas no 1005196-13-3 (2-(4-fluorophenyl)-1,3-thiazole)

• Product Name: 2-(4-fluorophenyl)-1,3-thiazole
• CAS No: 1005196-13-3
• MF: C₉H₆FNS
• MW: 179.214044094086
• CID: 97651
• PubChem ID: 10511725
• Update Time: 2025-04-18

2-(4-fluorophenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-(4-fluorophenyl)-
• 2-(4-Fluorophenyl)-1,3-thiazole
• 2-(4-FLUOROPHENYL)THIAZOLE(WXG02973)
• 2-(4-(trifluoromethyl)phenyl)thiazole
• 1005196-13-3
• BS-19043
• A1-09519
• CS-0207755
• WZAFKSDODCFYPN-UHFFFAOYSA-N
• EN300-378023
• 2-(4-fluorophenyl)thiazole
• SCHEMBL4589649
• AKOS015898569
• DTXSID701311059
• 2-(4-fluorophenyl)-1,3-thiazole

• Inchi： 1S/C9H6FNS/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-6H
• InChI Key： WZAFKSDODCFYPN-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 179.02058
• Monoisotopic Mass: 179.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.265
• Boiling Point: 272.086 °C at 760 mmHg
• Flash Point: 118.353 °C
• PSA: 12.89
• LogP: 2.94920